Cas no 1017779-71-3 (4,5-Difluoro-2-methoxyaniline)

4,5-Difluoro-2-methoxyaniline is a fluorinated aniline derivative with the molecular formula C7H7F2NO. This compound features a methoxy group at the ortho position and two fluorine atoms at the 4 and 5 positions on the benzene ring, enhancing its electron-withdrawing properties and reactivity. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic scaffolds. The presence of fluorine atoms improves metabolic stability and bioavailability, making it valuable for drug design. Its methoxy group further facilitates selective functionalization, enabling precise modifications in complex organic syntheses. The compound is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial applications.
4,5-Difluoro-2-methoxyaniline structure
4,5-Difluoro-2-methoxyaniline structure
Product Name:4,5-Difluoro-2-methoxyaniline
CAS No:1017779-71-3
MF:C7H7F2NO
MW:159.133388757706
MDL:MFCD09832387
CID:860141
PubChem ID:20111960
Update Time:2025-07-02

4,5-Difluoro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 4,5-Difluoro-2-methoxyaniline
    • 4,5-difluoro-2-methoxyphenylamine
    • 4,5-Difluoro-2-methoxy-phenylamine
    • Benzenamine, 4,5-difluoro-2-methoxy-
    • 4,5-Difluoro-2-methoxyaniline, JRD, 97%
    • SCHEMBL569225
    • JGCKFBTYRYSVJG-UHFFFAOYSA-N
    • SB30152
    • AS-62932
    • 1017779-71-3
    • AKOS006281610
    • CS-W016185
    • 4,5-Difluoro-2-methoxyaniline,jrd,97%
    • MFCD09832387
    • C14000
    • DTXSID30602596
    • SY198313
    • EN300-215964
    • DB-262718
    • MDL： MFCD09832387
    • Inchi： 1S/C7H7F2NO/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,10H2,1H3
    • InChI Key： JGCKFBTYRYSVJG-UHFFFAOYSA-N
    • SMILES： FC1C(=CC(=C(C=1)OC)N)F

Computed Properties

  • Exact Mass: 159.05000
  • Monoisotopic Mass: 159.04957017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Refractive Index: 1.51
  • PSA: 35.25000
  • LogP: 2.13680

4,5-Difluoro-2-methoxyaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015001233-250mg
4,5-Difluoro-2-methoxyaniline
 1017779-71-3 97%
250mg
 $475.20 2023-09-04
Alichem
A015001233-500mg
4,5-Difluoro-2-methoxyaniline
 1017779-71-3 97%
500mg
 $815.00 2023-09-04
Alichem
A015001233-1g
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 1017779-71-3 97%
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 $1460.20 2023-09-04
Chemenu
CM278699-5g
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 1017779-71-3 95%
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 $288 2021-06-16
Chemenu
CM278699-10g
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 1017779-71-3 95%
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 $496 2021-06-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X50475-5g
4,5-Difluoro-2-methoxyaniline
 1017779-71-3 98%
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 ¥1356.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X50475-250mg
4,5-Difluoro-2-methoxyaniline
 1017779-71-3 98%
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 ¥214.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X50475-1g
4,5-Difluoro-2-methoxyaniline
 1017779-71-3 98%
1g
 ¥388.0 2023-09-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0756-1g
4,5-Difluoro-2-methoxy-phenylamine
 1017779-71-3 97%
1g
 805.64CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0756-5g
4,5-Difluoro-2-methoxy-phenylamine
 1017779-71-3 97%
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 3205.6CNY 2021-05-08

4,5-Difluoro-2-methoxyaniline Suppliers

Amadis Chemical Company Limited
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(CAS:1017779-71-3)4,5-Difluoro-2-methoxyaniline
Order Number:A897073
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:57
Price ($):156.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1017779-71-3)4,5-Difluoro-2-methoxyaniline
A897073
Purity:99%
Quantity:5g
Price ($):156.0
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